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Compound of Interest

Compound Name: Homogentisate

Cat. No.: B1232598 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical waste are paramount to ensuring laboratory safety and environmental

compliance. Homogentisate (also known as homogentisic acid), an intermediate in the

catabolism of aromatic amino acids, requires careful handling due to its hazardous properties.

[1][2] This guide provides essential, step-by-step procedures for the safe disposal of

homogentisate, aligning with standard laboratory safety practices.

Immediate Safety and Hazard Information
Homogentisate is classified as a hazardous substance.[3] Exposure can cause skin irritation,

serious eye irritation, and may lead to respiratory irritation.[1][4] Therefore, adherence to safety

protocols is critical during handling and disposal.

Key Hazard Data:

The following table summarizes essential quantitative and hazard information for homogentisic

acid.
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Identifier Value Source

CAS Number 451-13-8 [1][2][4][5]

Molecular Formula C₈H₈O₄ [2]

Molecular Weight 168.15 g/mol [4]

Appearance
White to beige powder or

crystalline powder
[4]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][4]

Signal Word Warning [1]

Toxicity Data
Intraperitoneal TDLO: 210

mg/kg (rat, 5 days intermittent)
[1]

Incompatible Materials Strong oxidizing agents [1]

Step-by-Step Disposal Protocol
This protocol outlines the standard procedure for managing homogentisate waste from

collection to final disposal. Local institutional and regulatory requirements must always be

consulted and followed.

Step 1: Personal Protective Equipment (PPE) and Initial
Handling

Wear Appropriate PPE: Before handling homogentisate, ensure you are wearing standard

laboratory PPE, including safety goggles (or a face shield in combination with goggles), a lab

coat, and chemical-resistant gloves.[4][5][6]

Avoid Dust Generation: Handle solid homogentisate in a way that minimizes dust

accumulation and generation.[3][4] If possible, work in a well-ventilated area or a chemical

fume hood.[4][6]
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Prevent Contact: Avoid all personal contact, including inhalation of dust and direct contact

with skin and eyes.[3][5] Wash hands thoroughly after handling.[1][4]

Step 2: Waste Segregation and Collection
Designate a Waste Container: Use a dedicated, suitable, and clearly labeled container for

homogentisate waste.[3][7] The container must be made of a compatible material and have

a tightly sealing lid.[7][8]

Segregate Waste: Do not mix homogentisate waste with other waste streams unless

explicitly permitted by your institution's hazardous waste guidelines. It should be collected as

a solid or an aqueous solution of an organic acid.[9]

Aqueous Solutions: For aqueous solutions containing homogentisate, collect them in a

designated liquid waste container. Do not pour down the drain unless specifically authorized

by your institution's environmental health and safety (EHS) office.[10]

Step 3: Labeling and Storage
Proper Labeling: The waste container must be labeled with the words "Hazardous Waste,"

the full chemical name "Homogentisic Acid," and a clear description of the associated

hazards (e.g., "Irritant," "Corrosive - Acid").[9]

Secure Storage: Store the sealed waste container in a designated satellite accumulation

area (SAA).[9] This area should be a cool, dry, and well-ventilated location away from

incompatible materials like strong oxidizing agents.[1][4] Ensure the container is stored

securely to prevent spills.[7]

Step 4: Final Disposal
The final disposal route for homogentisate depends on local regulations and institutional

policies. The primary and most recommended method is disposal through an approved

hazardous waste program.

Contact EHS/Safety Office: Arrange for the collection of the hazardous waste container

through your institution's Environmental Health and Safety (EHS) or equivalent department.

[10] This is the standard and safest procedure for disposing of laboratory chemicals.[4]
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Assess for Drain Disposal (Use with Extreme Caution):

Some institutions may permit the sanitary sewer disposal of specific, non-highly toxic

organic acids.[11]

CRITICAL: This option should only be considered if explicitly approved by your local EHS

and municipal water treatment authority. Most general guidelines advise against the drain

disposal of organic acids that may remain toxic after neutralization.[9]

If permitted, the procedure would involve neutralizing the acidic solution to a pH between

5.5 and 9.5 and flushing with a large volume of water (e.g., 20 parts water).[6] However,

given the hazard profile of homogentisate, this is not the recommended default

procedure.

The logical workflow for the proper disposal of homogentisate is illustrated below.
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Caption: Workflow for the safe handling and disposal of homogentisate waste in a laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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https://www.biocrick.com/download/document/BCN3889/MSDS.pdf
https://ehs.cornell.edu/book/export/html/1304
https://www.ptb.de/cms/fileadmin/internet/fachabteilungen/abteilung_q/q.3_internationale_zusammenarbeit/publikationen/PTB_Info_Chemical_Waste_Management_EN.pdf
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehs.wisc.edu/wp-content/uploads/sites/1408/2020/09/Disposal-Procedures-by-Chemical_2022.pdf
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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